Cas no 62158-76-3 (1,1-Cyclohexanedicarboxylic acid, ethyl methyl ester)

• Product Name: 1,1-Cyclohexanedicarboxylic acid, ethyl methyl ester
• CAS No: 62158-76-3
• MF: C₁₁H₁₈O₄
• MW: 214.258224010468
• CID: 456018
• PubChem ID: 14175441
• Update Time: 2025-04-19

1,1-Cyclohexanedicarboxylic acid, ethyl methyl ester Chemical and Physical Properties

Names and Identifiers

• 1,1-Cyclohexanedicarboxylic acid, ethyl methyl ester
• 1-O'-ethyl 1-O-methyl cyclohexane-1,1-dicarboxylate
• 62158-76-3
• DTXSID50556981
• SCHEMBL22698674
• 1-Ethyl 1-methyl cyclohexane-1,1-dicarboxylate

• Inchi： 1S/C11H18O4/c1-3-15-10(13)11(9(12)14-2)7-5-4-6-8-11/h3-8H2,1-2H3
• InChI Key： MFVPBGCWGUDQIR-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(C(=O)OC)CCCCC1)=O

Computed Properties

• Exact Mass: 214.12054
• Monoisotopic Mass: 214.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6